Methyl 2-benzamido-4-(2,4-dimethoxyphenyl)thiophene-3-carboxylate

• IUPAC Name: methyl 2-benzamido-4-(2,4-dimethoxyphenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C21H19NO5S/c1-25-14-9-10-15(17(11-14)26-2)16-12-28-20(18(16)21(24)27-3)22-19(23)13-7-5-4-6-8-13/h4-12H,1-3H3,(H,22,23)
• InChI Key: UNOUAEFYSMRCLS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CSC(=C2C(=O)OC)NC(=O)C3=CC=CC=C3)OC
• Molecular Formula: C21H19NO5S
• Molecular Weight: 397.4 g/mol

Description

Methyl 2-benzamido-4-(2,4-dimethoxyphenyl)thiophene-3-carboxylate is a complex organic compound with a molecular formula of C21H19NO5S and a molecular weight of 397.44 g/mol . This compound is part of the thiophene family, which is known for its diverse applications in medicinal chemistry, material science, and organic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 2-benzamido-4-(2,4-dimethoxyphenyl)thiophene-3-carboxylate typically involves the condensation of appropriate starting materials under controlled conditions. One common method is the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester . The reaction conditions often require the use of solvents like ethanol or methanol and catalysts such as piperidine or triethylamine.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactors where the reaction conditions are optimized for yield and purity. The use of continuous flow reactors can also be employed to enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-benzamido-4-(2,4-dimethoxyphenyl)thiophene-3-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can be performed using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols or thioethers.

Scientific Research Applications

Methyl 2-benzamido-4-(2,4-dimethoxyphenyl)thiophene-3-carboxylate has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of anti-inflammatory and analgesic agents.

Industry: Utilized in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of methyl 2-benzamido-4-(2,4-dimethoxyphenyl)thiophene-3-carboxylate involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, thereby modulating biochemical pathways involved in inflammation, pain, or microbial growth . The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Methyl 2-aminothiophene-3-carboxylate: Another thiophene derivative with similar structural features.

Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione: A related compound used in medicinal chemistry.

Uniqueness

Methyl 2-benzamido-4-(2,4-dimethoxyphenyl)thiophene-3-carboxylate is unique due to its specific substitution pattern on the thiophene ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.